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Compound of Interest

Compound Name: SYP-5

Cat. No.: B560119 Get Quote

Introduction

SYP-5 is a novel and potent small molecule inhibitor of Hypoxia-Inducible Factor-1 (HIF-1).[1]

[2][3] HIF-1 is a transcription factor that plays a critical role in the cellular response to hypoxia

and is a key regulator in tumor progression, angiogenesis, and metastasis.[1][3] SYP-5 exerts

its inhibitory effects by suppressing the PI3K/AKT and MAPK/ERK signaling pathways, which

are upstream regulators of HIF-1α stability.[1][3] This leads to the downregulation of HIF-1

target genes, such as Vascular Endothelial Growth Factor (VEGF) and Matrix

Metalloproteinase-2 (MMP-2), thereby inhibiting tumor cell migration, invasion, and

angiogenesis.[1][3] These properties make SYP-5 a valuable tool for cancer research and a

potential candidate for anticancer drug development.[1]

Application

These notes provide a detailed protocol for the preparation, storage, and use of SYP-5 stock

solutions for in vitro experimental applications, such as cell-based assays. Proper preparation

and storage are crucial to ensure the compound's stability and activity.

Physicochemical and Handling Properties of SYP-5
All quantitative data regarding SYP-5 are summarized in the table below for easy reference.
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Parameter Value Reference

Molecular Formula C₁₈H₁₆O₃S [1][4]

Molecular Weight 312.38 g/mol [1][3]

CAS Number 1384268-04-5 [2][4]

Appearance Yellow to orange solid [3]

Purity ≥98% (HPLC)

Solubility in DMSO
25 mg/mL (approx. 80 mM)

33.33 mg/mL (106.70 mM)
[4] [1]

Storage (Powder)
-20°C for 3 years 4°C for 2

years
[2][3]

Storage (in DMSO)
-80°C for 2 years -20°C for 1

year
[3]

Typical Working Conc. 0.1 µM to 100 µM [4]

Experimental Protocols
Protocol 1: Preparation of a 10 mM SYP-5 Stock Solution
This protocol describes the preparation of a 10 mM stock solution of SYP-5 in Dimethyl

Sulfoxide (DMSO).

Materials and Equipment

SYP-5 powder (e.g., Sigma-Aldrich SML1894)

Anhydrous, sterile Dimethyl Sulfoxide (DMSO)

Calibrated analytical balance

Sterile, amber glass vials or polypropylene microcentrifuge tubes

Vortex mixer
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Bath sonicator

Calibrated micropipettes and sterile tips

Personal Protective Equipment (PPE): lab coat, safety glasses, and chemical-resistant

gloves

Procedure

Preparation: Bring the vial of SYP-5 powder to room temperature before opening to prevent

condensation.

Calculation: Calculate the mass of SYP-5 required to prepare the desired volume of a 10 mM

stock solution.

Formula: Mass (mg) = Molarity (mol/L) × Volume (L) × Molecular Weight ( g/mol ) × 1000

(mg/g)

Example for 1 mL of 10 mM stock: Mass (mg) = (0.010 mol/L) × (0.001 L) × (312.38 g/mol

) × 1000 mg/g = 3.124 mg

Weighing: Carefully weigh 3.124 mg of SYP-5 powder and transfer it into a sterile amber vial

or microcentrifuge tube.

Dissolution:

Add 1 mL of anhydrous DMSO to the vial containing the SYP-5 powder.

Cap the vial tightly and vortex thoroughly for 1-2 minutes until the powder is visibly

dissolved.

To ensure complete dissolution, sonicate the solution in a bath sonicator for 5-10 minutes.

[1]

Aliquoting and Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile

polypropylene tubes. This prevents repeated freeze-thaw cycles which can degrade the
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compound.[5]

Clearly label each aliquot with the compound name, concentration, and date of

preparation.

Store the aliquots at -80°C for long-term stability (up to 2 years) or -20°C for shorter-term

storage (up to 1 year).[3]
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Stock Solution Workflow

Start

Weigh 3.12 mg SYP-5

Add 1 mL Anhydrous DMSO

Vortex & Sonicate for
Complete Dissolution

Aliquot into Single-Use Tubes

Store at -20°C or -80°C

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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